Cas no 1421490-16-5 (N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide)

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide is a heterocyclic compound featuring a benzothiazole core linked to a 3-methylisoxazole moiety via an ethyl carboxamide bridge. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The benzothiazole scaffold is known for its bioactivity, while the isoxazole group enhances metabolic stability and binding affinity. The compound’s well-defined synthetic pathway allows for high purity and scalability, supporting its use in drug discovery and material science applications. Its balanced lipophilicity and molecular weight suggest favorable pharmacokinetic properties for further derivatization.
N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide structure
1421490-16-5 structure
Product Name:N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide
CAS No:1421490-16-5
MF:C14H13N3O2S
MW:287.336921453476
CID:849595
Update Time:2025-06-07

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-Benzothiazolecarboxamide, N-[2-(3-methyl-5-isoxazolyl)ethyl]-
    • N-(2-(3-methylisoxazol-5-yl)ethyl)benzo[d]thiazole-2-carboxamide
    • N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide
    • Inchi: 1S/C14H13N3O2S/c1-9-8-10(19-17-9)6-7-15-13(18)14-16-11-4-2-3-5-12(11)20-14/h2-5,8H,6-7H2,1H3,(H,15,18)
    • InChI Key: USTQZTJOOSGVJA-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C(NCCC1=CC(C)=NO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Topological Polar Surface Area: 96.3

N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]-1,3-benzothiazole-2-carboxamide Pricemore >>

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